Cas no 1807040-11-4 (2-Cyano-3-ethyl-4-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-Cyano-3-ethyl-4-(trifluoromethoxy)phenylacetic acid
• CAS No: 1807040-11-4
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5009806
• Update Time: 2025-10-28

2-Cyano-3-ethyl-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-ethyl-4-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C12H10F3NO3/c1-2-8-9(6-16)7(5-11(17)18)3-4-10(8)19-12(13,14)15/h3-4H,2,5H2,1H3,(H,17,18)
• InChI Key： ISVWNCXFMXVJFU-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(CC(=O)O)C(C#N)=C1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.1
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-3-ethyl-4-(trifluoromethoxy)phenylacetic acid

2-Cyano-3-Ethyl-4-(Trifluoromethoxy)Phenylacetic Acid (CAS No. 1807040-11-4)

2-Cyano-3-Ethyl-4-(Trifluoromethoxy)Phenylacetic Acid, also known by its CAS number 1807040-11-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, an ethyl substituent, and a trifluoromethoxy group attached to a phenyl ring, along with an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of 2-Cyano-3-Ethyl-4-(Trifluoromethoxy)Phenylacetic Acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. This approach has been particularly effective in forming the carbon-carbon bonds necessary for the phenylacetic acid backbone.

In terms of pharmacological activity, 2-Cyano-3-Ethyl-4-(Trifluoromethoxy)Phenylacetic Acid has shown promising results in preclinical studies. The trifluoromethoxy group is known to enhance the lipophilicity of the molecule, which can improve its bioavailability. Additionally, the cyano group contributes to the molecule's ability to act as a hydrogen bond donor or acceptor, depending on the context. These properties make it a valuable candidate for drug development, particularly in the areas of oncology and inflammation.

Recent research has also highlighted the importance of stereochemistry in this compound. The configuration of the chiral centers can significantly influence its pharmacokinetic properties and therapeutic efficacy. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been employed to determine the exact stereochemistry of 2-Cyano-3-Ethyl-4-(Trifluoromethoxy)Phenylacetic Acid. This information is crucial for ensuring consistency in drug manufacturing and quality control.

The application of computational chemistry tools has further enhanced our understanding of this compound. Molecular docking studies have revealed potential binding interactions with various biological targets, such as kinases and receptors. These insights are invaluable for guiding medicinal chemists in designing more potent and selective analogs.

In conclusion, 2-Cyano-3-Ethyl-4-(Trifluoromethoxy)Phenylacetic Acid (CAS No. 1807040-11-4) represents a cutting-edge molecule with diverse applications in both academic research and industrial development. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in the ongoing quest for novel therapeutic agents.